Cas no 1421482-60-1 (N-(3-chloro-4-methylphenyl)-N'-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}ethanediamide)

• Product Name: N-(3-chloro-4-methylphenyl)-N'-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}ethanediamide
• CAS No: 1421482-60-1
• MF: C₁₉H₂₂ClN₃O₃
• MW: 375.849283695221
• CID: 5895074
• PubChem ID: 71803740
• Update Time: 2025-07-01

N-(3-chloro-4-methylphenyl)-N'-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-methylphenyl)-N'-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}ethanediamide
• N'-(3-chloro-4-methylphenyl)-N-[2-[4-(dimethylamino)phenyl]-2-hydroxyethyl]oxamide
• F6414-1895
• N-(3-CHLORO-4-METHYLPHENYL)-N'-{2-[4-(DIMETHYLAMINO)PHENYL]-2-HYDROXYETHYL}ETHANEDIAMIDE
• 1421482-60-1
• N1-(3-chloro-4-methylphenyl)-N2-(2-(4-(dimethylamino)phenyl)-2-hydroxyethyl)oxalamide
• AKOS024555779

• Inchi： 1S/C19H22ClN3O3/c1-12-4-7-14(10-16(12)20)22-19(26)18(25)21-11-17(24)13-5-8-15(9-6-13)23(2)3/h4-10,17,24H,11H2,1-3H3,(H,21,25)(H,22,26)
• InChI Key： VPJSRCLBTJKNHI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C)NC(C(NCC(C1C=CC(=CC=1)N(C)C)O)=O)=O

Computed Properties

• Exact Mass: 375.1349693g/mol
• Monoisotopic Mass: 375.1349693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 81.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(3-chloro-4-methylphenyl)-N'-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}ethanediamide

N-(3-chloro-4-methylphenyl)-N'-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}ethanediamide (CAS No. 1421482-60-1)

The compound N-(3-chloro-4-methylphenyl)-N'-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}ethanediamide (CAS No. 1421482-60-1) is a complex organic molecule with a diverse range of potential applications in the fields of pharmacology, materials science, and chemical synthesis. This compound is characterized by its unique structure, which incorporates a chloro-substituted aromatic ring, a methyl group, and a dimethylamino group, all of which contribute to its distinctive chemical properties.

Recent studies have highlighted the importance of ethanediamide derivatives in drug design, particularly in the development of bioactive molecules with enhanced solubility and stability. The presence of the dimethylamino group in this compound has been shown to enhance its ability to interact with biological systems, making it a promising candidate for use in therapeutic agents. Additionally, the hydroxyethyl group within the molecule provides a site for further functionalization, enabling the creation of more complex structures with tailored properties.

From a synthetic perspective, the preparation of this compound involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and purification techniques. Researchers have explored various methods to optimize the synthesis of ethanediamide derivatives, including the use of microwave-assisted synthesis and enzymatic catalysis. These advancements have not only improved the yield and purity of the compound but also reduced the environmental impact of its production.

In terms of applications, this compound has shown potential in several areas. For instance, its ability to form stable complexes with metal ions makes it a valuable component in the development of coordination polymers and metal-organic frameworks (MOFs). Furthermore, its unique electronic properties have been leveraged in the creation of advanced materials for energy storage devices, such as supercapacitors and batteries.

Recent research has also focused on the biological activity of this compound. Studies conducted in vitro have demonstrated its ability to inhibit certain enzymes associated with inflammatory processes, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary results from animal studies indicate that this compound may possess antioxidant properties, which could be beneficial in combating oxidative stress-related diseases.

One of the most intriguing aspects of this compound is its versatility in chemical transformations. By modifying specific functional groups within its structure, researchers can tailor its properties for use in diverse applications. For example, introducing additional substituents on the aromatic rings can alter its solubility and bioavailability, making it more suitable for pharmaceutical applications.

In conclusion, N-(3-chloro-4-methylphenyl)-N'-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}ethanediamide (CAS No. 1421482-60-1) represents a fascinating example of how advanced synthetic techniques and innovative research can lead to the discovery of novel compounds with wide-ranging applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in various scientific disciplines.